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Compound of Interest

Compound Name: 3-Oxobutyl acetate

Cat. No.: B159995

For Researchers, Scientists, and Drug Development Professionals

Introduction

B-Keto esters are pivotal intermediates in organic synthesis, serving as versatile building blocks
for a wide array of pharmaceuticals and biologically active molecules. Their unique structural
motif, featuring both a ketone and an ester functional group, allows for a diverse range of
chemical transformations. 3-Oxobutyl acetate, a readily available and stable acetoacetylating
agent, presents an efficient and safer alternative to traditional reagents like diketene for the
synthesis of various [3-keto esters. This document provides detailed application notes and
protocols for the utilization of 3-oxobutyl acetate in the synthesis of 3-keto esters, with a focus
on enzymatic transesterification methods.

Application: Enzymatic Transesterification for f3-
Keto Ester Synthesis

Enzymatic catalysis, particularly employing lipases, offers a mild, selective, and
environmentally benign approach for the synthesis of B-keto esters. Candida antarctica lipase
B (CALB) is a highly effective biocatalyst for the transesterification of 3-oxobutyl acetate with
a broad range of primary and secondary alcohols, affording high yields of the corresponding 3-
keto esters. This method is characterized by its high chemoselectivity, allowing for the acylation
of alcohols in the presence of other sensitive functional groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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